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Introduction

Trichomycin B, also known as Hachimycin, is a polyene macrolide antibiotic produced by
Streptomyces hachijoensis.[1][2] As a member of the polyene class of antifungals, its
mechanism of action is predicated on its interaction with sterols in the fungal cell membrane,
leading to the formation of pores and subsequent cell death.[3][4][5] While historically
investigated for its antifungal and antiprotozoal properties, particularly in the topical treatment
of infections caused by Candida and Trichomonas vaginalis, its contemporary use is limited.[1]
[6][7] This technical guide synthesizes the available data on the antifungal spectrum of
Trichomycin B, addresses the notable scarcity of quantitative data in publicly accessible
literature, and provides generalized experimental protocols and pathway diagrams relevant to
this class of compounds.

Antifungal Spectrum of Activity

Comprehensive quantitative data, such as Minimum Inhibitory Concentration (MIC) values from
standardized antifungal susceptibility testing, for Trichomycin B against a broad range of
fungal pathogens are not widely available in recent scientific literature. The majority of the
existing information is qualitative and derived from older studies.

Available literature indicates that Trichomycin B exhibits activity against:
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e Yeasts: Notably Candida species.[1][6]
o Dermatophytes: Including Trichophyton species.[1]

It has been reported to have weak activity against flamentous fungi such as Aspergillus and
Penicillium.[1] One study compared Trichomycin A and B and concluded that Trichomycin B
possessed lower activity against the tested fungi and yeasts than Trichomycin A, although
specific MIC values were not provided.[3]

The following table summarizes the qualitative antifungal spectrum of Trichomycin B based on
available literature. The absence of specific MIC values should be noted, reflecting a significant
gap in the current understanding of this compound's potency relative to other antifungal agents.

Fungal Group Genus/Species Activity Level Reference(s)
Yeasts Candida Active [1][6]
Dermatophytes Trichophyton Active [1]
Filamentous Fungi Aspergillus Weak Activity [1]

Penicillium Weak Activity [1]

Mechanism of Action: A Polyene Perspective

As a polyene macrolide, the antifungal activity of Trichomycin B is attributed to its ability to
bind to ergosterol, a primary sterol component of the fungal cell membrane. This interaction
leads to the formation of transmembrane channels or pores. The subsequent leakage of
essential intracellular ions and small molecules, such as potassium and magnesium, disrupts
the cell's osmotic integrity and ultimately leads to fungal cell death.[3][4][5] This mechanism is
selective for fungal cells as mammalian cells contain cholesterol instead of ergosterol, although
binding to cholesterol at higher concentrations can occur, contributing to the toxicity associated

with polyene antifungals.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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